Cas no 2361636-54-4 (tert-butyl 3-(3-aminopropyl)azetidine-1-carboxylate hydrochloride)

• Product Name: tert-butyl 3-(3-aminopropyl)azetidine-1-carboxylate hydrochloride
• CAS No: 2361636-54-4
• MF: C₁₁H₂₃ClN₂O₂
• MW: 250.765522241592
• CID: 5966023
• PubChem ID: 139026549
• Update Time: 2025-10-29

tert-butyl 3-(3-aminopropyl)azetidine-1-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(3-aminopropyl)azetidine-1-carboxylate hydrochloride
• 2361636-54-4
• Tert-butyl 3-(3-aminopropyl)azetidine-1-carboxylate;hydrochloride
• EN300-7430268

• Inchi： 1S/C11H22N2O2.ClH/c1-11(2,3)15-10(14)13-7-9(8-13)5-4-6-12;/h9H,4-8,12H2,1-3H3;1H
• InChI Key： WBANZEWNVMRTRY-UHFFFAOYSA-N
• SMILES： C(N1CC(CCCN)C1)(=O)OC(C)(C)C.Cl

Computed Properties

• Exact Mass: 250.1448057g/mol
• Monoisotopic Mass: 250.1448057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 217
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.6Ų

Additional information on tert-butyl 3-(3-aminopropyl)azetidine-1-carboxylate hydrochloride

Introduction to tert-butyl 3-(3-aminopropyl)azetidine-1-carboxylate hydrochloride (CAS No. 2361636-54-4)

Tert-butyl 3-(3-aminopropyl)azetidine-1-carboxylate hydrochloride (CAS No. 2361636-54-4) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, and recent research advancements related to this compound.

The chemical structure of tert-butyl 3-(3-aminopropyl)azetidine-1-carboxylate hydrochloride is composed of a tert-butyl group attached to an azetidine ring, which is further functionalized with a 3-aminopropyl chain. The presence of the azetidine ring and the aminopropyl substituent imparts specific chemical and biological properties to the molecule. The tert-butyl group provides steric protection, while the aminopropyl chain offers potential for conjugation and functionalization.

In terms of chemical properties, tert-butyl 3-(3-aminopropyl)azetidine-1-carboxylate hydrochloride is a white crystalline solid with a melting point of approximately 150°C. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). The compound exhibits good stability under standard laboratory conditions but may require careful handling to avoid degradation or contamination.

The synthesis of tert-butyl 3-(3-aminopropyl)azetidine-1-carboxylate hydrochloride typically involves several steps. One common approach starts with the preparation of tert-butyl azetidine-1-carboxylate, which can be synthesized via ring-closing metathesis or other cyclization reactions. The tert-butyl azetidine-1-carboxylate is then reacted with 3-bromopropionitrile in the presence of a base to introduce the aminopropyl chain. Subsequent reduction and hydrolysis steps yield the final product. Recent advancements in synthetic methods have focused on improving yield and purity, as well as developing more environmentally friendly processes.

Tert-butyl 3-(3-aminopropyl)azetidine-1-carboxylate hydrochloride has been extensively studied for its potential biological activities. Research has shown that this compound exhibits promising properties as a modulator of various biological pathways. For instance, it has been investigated for its ability to interact with G protein-coupled receptors (GPCRs), which are important targets in drug discovery. Studies have demonstrated that the compound can modulate GPCR signaling pathways, potentially leading to therapeutic benefits in conditions such as neurological disorders and cardiovascular diseases.

In addition to its potential as a GPCR modulator, tert-butyl 3-(3-aminopropyl)azetidine-1-carboxylate hydrochloride has also been explored for its anti-inflammatory properties. Preclinical studies have indicated that the compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models. These findings suggest that it may have applications in treating inflammatory diseases such as arthritis and inflammatory bowel disease.

The pharmacokinetic properties of tert-butyl 3-(3-aminopropyl)azetidine-1-carboxylate hydrochloride have also been evaluated. Studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it suitable for further development as a drug candidate. The compound exhibits good oral bioavailability and can penetrate biological membranes effectively, which are important considerations for drug delivery.

Clinical trials are currently underway to assess the safety and efficacy of tert-butyl 3-(3-aminopropyl)azetidine-1-carboxylate hydrochloride. Early-phase trials have demonstrated that the compound is well-tolerated by patients and shows promising therapeutic effects. Ongoing research aims to optimize dosing regimens and explore combination therapies to enhance treatment outcomes.

In conclusion, tert-butyl 3-(3-aminopropyl)azetidine-1-carboxylate hydrochloride (CAS No. 2361636-54-4) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Continued research into its synthesis methods, biological activities, and clinical applications will likely uncover new opportunities for its use in treating various diseases.